Cas no 1005089-97-3 (1-[6,7-DIMETHYL-8-(1-NAPHTHYL)-7,8-DIHYDRO-6H-[1,3]DIOXOLO[4,5-G]CHROMEN-6-YL]PYRROLIDINE)

• Product Name: 1-[6,7-DIMETHYL-8-(1-NAPHTHYL)-7,8-DIHYDRO-6H-[1,3]DIOXOLO[4,5-G]CHROMEN-6-YL]PYRROLIDINE
• CAS No: 1005089-97-3
• MF: C₂₆H₂₇NO₃
• MW: 401.497487306595
• CID: 5266102
• Update Time: 2025-07-15

1-[6,7-DIMETHYL-8-(1-NAPHTHYL)-7,8-DIHYDRO-6H-[1,3]DIOXOLO[4,5-G]CHROMEN-6-YL]PYRROLIDINE Chemical and Physical Properties

Names and Identifiers

• 1-[6,7-dimethyl-8-(1-naphthyl)-7,8-dihydro-6H-[1,3]dioxolo[4,5-g]chromen-6-yl]pyrrolidine
• 1-(6,7-dimethyl-8-naphthalen-1-yl-7,8-dihydro-[1,3]dioxolo[4,5-g]chromen-6-yl)pyrrolidine
• 1H-Furo[3,4-c]pyrrole-4-carboxylic acid, 6-(4-chlorophenyl)hexahydro-1,3-dioxo-4-(phenylmethyl)-, methyl esterPyrrolidine, 1-[7,8-dihydro-6,7-dimethyl-8-(1-naphthalenyl)-6H-1,3-dioxolo[4,5-g]
• 1-[11,12-dimethyl-13-(naphthalen-1-yl)-4,6,10-trioxatricyclo[7.4.0.0^{3,7}]trideca-1(9),2,7-trien-11-yl]pyrrolidine
• 1-[6,7-DIMETHYL-8-(1-NAPHTHYL)-7,8-DIHYDRO-6H-[1,3]DIOXOLO[4,5-G]CHROMEN-6-YL]PYRROLIDINE

• Inchi： 1S/C26H27NO3/c1-17-25(20-11-7-9-18-8-3-4-10-19(18)20)21-14-23-24(29-16-28-23)15-22(21)30-26(17,2)27-12-5-6-13-27/h3-4,7-11,14-15,17,25H,5-6,12-13,16H2,1-2H3
• InChI Key： ONLWOWZCJPRUQU-UHFFFAOYSA-N
• SMILES： O1C2C=C3C(=CC=2C(C2=CC=CC4C=CC=CC2=4)C(C)C1(C)N1CCCC1)OCO3

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 2
• Complexity: 621
• XLogP3: 6.1
• Topological Polar Surface Area: 30.9

Additional information on 1-[6,7-DIMETHYL-8-(1-NAPHTHYL)-7,8-DIHYDRO-6H-[1,3]DIOXOLO[4,5-G]CHROMEN-6-YL]PYRROLIDINE

1-[6,7-DIMETHYL-8-(1-NAPHTHYL)-7,8-DIHYDRO-6H-[1,3]DIOXOLO[4,5-G]CHROMEN-6-YL]PYRROLIDINE: A Comprehensive Overview

The compound with CAS No. 1005089-97-3, known as 1-[6,7-DIMETHYL-8-(1-NAPHTHYL)-7,8-DIHYDRO-6H-[1,3]DIOXOLO[4,5-G]CHROMEN-6-YL]PYRROLIDINE, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a pyrrolidine ring fused with a chromen derivative and substituted with a naphthyl group. The molecule's unique architecture makes it a promising candidate for various applications in drug discovery and advanced materials.

Recent studies have highlighted the potential of this compound as a bioactive agent in the development of novel therapeutic agents. Researchers have focused on its ability to modulate key biological pathways, particularly in the context of neurodegenerative diseases and cancer. The naphthyl group substitution has been shown to enhance the molecule's pharmacokinetic properties, making it more suitable for systemic delivery. Additionally, the pyrrolidine ring contributes to the compound's stability and bioavailability, which are critical factors in drug design.

The synthesis of 1-[6,7-DIMETHYL-8-(1-NAPHTHYL)-7,8-DIHYDRO-6H-[1,3]DIOXOLO[4,5-G]CHROMEN-6-YL]PYRROLIDINE involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of palladium-catalyzed cross-coupling reactions has been instrumental in achieving high yields and purity levels. This approach not only ensures the scalability of the synthesis but also aligns with green chemistry principles by minimizing waste and reducing environmental impact.

In terms of structural characterization, advanced analytical techniques such as NMR spectroscopy and X-ray crystallography have been employed to confirm the compound's molecular structure. These studies have provided valuable insights into the spatial arrangement of the molecule's functional groups, which is crucial for understanding its interactions with biological targets. The dioxolane ring within the chromen derivative has been identified as a key structural element that influences the compound's electronic properties and reactivity.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed that the pyrrolidine ring plays a pivotal role in binding to specific protein targets, such as kinases and G-protein coupled receptors (GPCRs). This finding underscores the potential of this compound as a lead molecule in drug discovery programs targeting these therapeutic areas.

The integration of experimental and computational approaches has also facilitated the exploration of this compound's photophysical properties. Studies have shown that the naphthyl group substitution significantly enhances the molecule's fluorescence quantum yield, making it an attractive candidate for applications in optoelectronics and sensors. This dual functionality—combining biological activity with photophysical properties—positions this compound as a versatile tool in both medicinal and materials chemistry.

Looking ahead, ongoing research is focused on optimizing this compound's bioavailability and efficacy through targeted chemical modifications. Researchers are exploring strategies such as prodrug design and polymer conjugation to improve its pharmacokinetic profile while maintaining its desired biological activity. These efforts are expected to pave the way for clinical trials in the near future.

In conclusion, 1-[6,7-DIMETHYL-8-(1-NAPHTHYL)-7,8-DIHYDRO-6H-[1,3]DIOXOLO[4,5-G]CHROMEN-6-YL]PYRROLIDINE represents a cutting-edge advancement in organic synthesis and drug discovery. Its unique structure and versatile properties make it a valuable asset in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to make significant contributions to the fields of medicine and materials science.